Cas no 942920-68-5 (1-(3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)-N,N-dimethylmethanamine)

• Product Name: 1-(3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)-N,N-dimethylmethanamine
• CAS No: 942920-68-5
• MF: C₃₃H₃₀N₆O₄S
• MW: 606.694105625153
• CID: 835788
• PubChem ID: 68999036
• Update Time: 2025-04-19

1-(3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)-N,N-dimethylmethanamine
• 1-(3-(4-(1-ETHYL-3-(4-NITROPHENYL)-1H-PYRAZOL-4-YL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDIN-2-YL)PHENYL)-N,N-DIMETH...
• 1-(3-(4-(1-ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl)-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl)-N,N-dimethylmeth
• 1-(3-{4-[1-Ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl]-1-(phenylsulf onyl)-1H-pyrrolo[2,3-b]pyridin-2-yl}phenyl)-N,N-dimethylmethanami ne
• 942920-68-5
• PFAZESHYUFDGEW-UHFFFAOYSA-N
• 3-[4-[1-Ethyl-3-(4-nitrophenyl)-1H-pyrazol-4-yl]-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-N,N-dimethylbenzenemethanamine
• DTXSID001102926
• SCHEMBL4313566
• 4-[3-(4-nitrophenyl)-1-ethyl-1H-pyrazol-4-yl]-2-[3-(dimethylaminomethyl)phenyl]-1-phenylsulfonyl-1H-pyrrolo[2,3-b]pyridine
• CS-M0103
• D77364
• 1-[3-[1-(benzenesulfonyl)-4-[1-ethyl-3-(4-nitrophenyl)pyrazol-4-yl]pyrrolo[2,3-b]pyridin-2-yl]phenyl]-N,N-dimethylmethanamine

• Inchi： 1S/C33H30N6O4S/c1-4-37-22-30(32(35-37)24-13-15-26(16-14-24)39(40)41)28-17-18-34-33-29(28)20-31(25-10-8-9-23(19-25)21-36(2)3)38(33)44(42,43)27-11-6-5-7-12-27/h5-20,22H,4,21H2,1-3H3
• InChI Key： PFAZESHYUFDGEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C(C=C1C1C=CC=C(CN(C)C)C=1)=C(C=CN=2)C1=CN(CC)N=C1C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 606.20492463g/mol
• Monoisotopic Mass: 606.20492463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.32